Cas no 63493-28-7 (pentan-2-amine)

Pentan-2-amine (CAS 109-55-7) is a secondary aliphatic amine with the molecular formula C₅H₁₃N. This clear, colorless liquid is characterized by its strong ammonia-like odor and a boiling point of approximately 104–106°C. It serves as a versatile intermediate in organic synthesis, particularly in the production of pharmaceuticals, agrochemicals, and specialty chemicals. Its secondary amine functionality allows for use in reductive amination, alkylation, and as a ligand in catalysis. Pentan-2-amine exhibits good solubility in common organic solvents, facilitating its integration into reaction systems. Proper handling is required due to its flammability and potential irritant properties. Storage under inert conditions is recommended to maintain stability.

pentan-2-amine structure

Product Name:pentan-2-amine

CAS No:63493-28-7

MF:C₅H₁₃N

MW:87.1634213924408

MDL:MFCD00008098

CID:58042

PubChem ID:12246

Update Time:2025-06-07

pentan-2-amine Chemical and Physical Properties

Names and Identifiers

- ()-1-methylbutylamine
- -AMINOPENTANE
- 2-PENTYLAMINE
- 1-METHYLBUTYLAMINE
- RARECHEM AN KC 0232
- 2-pentanamine
- 2-Aminopentane
- 1-methyl-butylamine hydrochloride
- 2-Aminopentan
- 2-AMYLAMINE
- sec-pentylamine
- pentan-2-amine
- sec-Amylamine
- 1-Methyl-n-butylamine
- Butylamine, 1-methyl-
- DL-2-Aminopentane
- Methylpropylcarbinylamine
- 1-methyl-butylamine
- IGEIPFLJVCPEKU-UHFFFAOYSA-N
- (R)(-)-2-AMINOPENTANE
- sec-Pentanamine
- 1-methylbutyl amine
- (1-methylbutyl)amine
- .alpha.-Methylbutylamine
- (1)-1-Me
- QH0285API3
- NSC 6367
- NSC6367
- DTXSID50870715
- NS00056818
- UNII-QH0285API3
- 41444-43-3
- A1102
- AKOS017278377
- 63493-28-7
- (+/-)-2-aminopentane
- STR08408
- EINECS 255-366-6
- MFCD00008098
- (1)-1-Methylbutylamine
- AKOS000120402
- 2-Aminopentane, 97%
- Q5651245
- EN300-20287
- FT-0611257
- NSC-6367
- InChI=1/C5H13N/c1-3-4-5(2)6/h5H,3-4,6H2,1-2H
- 2-Pentanamine, (.+/-.)-
- EINECS 264-269-8
- EINECS 210-886-2
- AMY12548
- 625-30-9
- FT-0611278
- DA-25725
- (S)-2-Pentanamine
- MFCD19237989
- (S)-Pentan-2-amine
- SY382823
- MFCD00137635
- (R)-2-Pentanamine
- SY382825
- MDL： MFCD00008098
- Inchi： 1S/C5H13N/c1-3-4-5(2)6/h5H,3-4,6H2,1-2H3
- InChI Key： IGEIPFLJVCPEKU-UHFFFAOYSA-N
- SMILES： NC(C)CCC
- BRN： 635657

Computed Properties

Exact Mass: 87.10480
Monoisotopic Mass: 87.105
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 1
Heavy Atom Count: 6
Rotatable Bond Count: 2
Complexity: 27.1
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 1
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Surface Charge: 0
Tautomer Count: nothing
XLogP3: 1
Topological Polar Surface Area: 26

Experimental Properties

Color/Form: A colorless liquid resembling an amine
Density: 0.736 g/mL at 25 °C(lit.)
Boiling Point: 91°C
Flash Point: Fahrenheit: 95 ° f < br / > Celsius: 35 ° C < br / >
Refractive Index: n20/D 1.4020(lit.)
PSA: 26.02000
LogP: 1.83400
Solubility: Not determined

pentan-2-amine Security Information

Symbol:
Prompt：dangerous
Signal Word：Danger
Hazard Statement： H225-H314
Warning Statement： P210-P233-P240-P241+P242+P243-P260-P264-P280-P301+P330+P331+P310-P303+P361+P353+P310+P363-P304+P340+P310-P305+P351+P338+P310-P370+P378-P403+P235-P405-P501
Hazardous Material transportation number：UN 1106 3/PG 3
WGK Germany：3
Hazard Category Code： 10-34
Safety Instruction： S26; S36/37/39; S45
Hazardous Material Identification：
HazardClass：3
PackingGroup：II
Risk Phrases：R10
Packing Group：II
Safety Term：3

pentan-2-amine Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.	A94440-5g	2-AMINOPENTANE	63493-28-7	97%	5g	¥318.0	2021-09-10
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.	A94440-25g	2-AMINOPENTANE	63493-28-7	97%	25g	¥1208.0	2021-09-10
SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd.	A838164-25g	2-Aminopentane	63493-28-7	97 %	25g	1,412.00	2021-05-17
XI GE MA AO DE LI QI （ SHANG HAI ） MAO YI Co., Ltd.	171417-5G	pentan-2-amine	63493-28-7		5g	¥489.3	2023-12-10
SHANG HAI XIAN DING Biotechnology Co., Ltd.	CY433-1ml	pentan-2-amine	63493-28-7	97.0%(GC)	1ml	￥185.0	2022-05-30
SHANG HAI XIAN DING Biotechnology Co., Ltd.	CY433-5ml	pentan-2-amine	63493-28-7	97.0%(GC)	5ml	￥444.0	2022-05-30
TI XI AI ( SHANG HAI ) HUA CHENG GONG YE FA ZHAN Co., Ltd.	A1102-25ML	2-Aminopentane	63493-28-7	>97.0%(GC)(T)	25ml	¥850.00	2024-04-16
Chemenu	CM384389-100g	2-Aminopentane	63493-28-7	95%+	100g	$292	2023-02-02
Chemenu	CM384389-500g	2-Aminopentane	63493-28-7	95%+	500g	$1023	2023-02-02
Chemenu	CM384389-1000g	2-Aminopentane	63493-28-7	95%+	1000g	$1538	2023-02-02

pentan-2-amine Production Method

Production Method 1

56-86-0

63493-28-7

498-63-5

62400-75-3

98-79-3

40217-11-6

927-55-9

16369-14-5

21926-01-2

533-88-0

Reaction Conditions

1.1 Reagents: Hydrogen , Phosphoric acid Catalysts: Rhodium , Molybdenum oxide Solvents: Water ; 6 h, pH 1.8, 70 bar, 100 °C

Reference

: Rh-Catalyzed Hydrogenation of Amino Acids to Biobased Amino Alcohols: Tackling Challenging Substrates and Application to Protein Hydrolysates

Vandekerkhove, Annelies ; Claes, Laurens ; De Schouwer, Free; Van Goethem, Cedric ; Vankelecom, Ivo F. J.; et al, ACS Sustainable Chemistry & Engineering, 2018, 6(7), 9218-9228